1-phenyl-2-(3-phenyl-2(1H)-quinoxalinylidene)ethanone

• IUPAC Name: (Z)-1-phenyl-2-(3-phenylquinoxalin-2-yl)ethenol
• InChI: InChI=1S/C22H16N2O/c25-21(16-9-3-1-4-10-16)15-20-22(17-11-5-2-6-12-17)24-19-14-8-7-13-18(19)23-20/h1-15,25H/b21-15-
• InChI Key: XDUFBZPDMFUXFK-QNGOZBTKSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3N=C2C=C(C4=CC=CC=C4)O
• Isomeric SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3N=C2/C=C(/C4=CC=CC=C4)\O
• Molecular Formula: C22H16N2O
• DSSTOX Substance ID: DTXSID10425189
• Molecular Weight: 324.4 g/mol
• CAS RN: 214633-80-4

Description

1-phenyl-2-(3-phenyl-2(1H)-quinoxalinylidene)ethanone, also known as PQE, is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. PQE has been found to exhibit a wide range of biochemical and physiological effects, making it a versatile tool for investigating various biological systems. In

Mechanism of Action

The mechanism of action of 1-phenyl-2-(3-phenyl-2(1H)-quinoxalinylidene)ethanone is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. In addition, this compound has been shown to inhibit the NF-κB pathway, a signaling pathway that is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models. In addition, this compound has been found to possess antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-phenyl-2-(3-phenyl-2(1H)-quinoxalinylidene)ethanone is its versatility. This compound can be used to investigate various biological systems, making it a valuable tool for researchers in many different fields. In addition, this compound is relatively easy to synthesize and purify, making it accessible to a wide range of researchers. However, this compound does have some limitations. For example, this compound can be toxic to cells at high concentrations, and its mechanism of action is not fully understood.

Future Directions

There are many potential future directions for research on 1-phenyl-2-(3-phenyl-2(1H)-quinoxalinylidene)ethanone. One promising area of research is the development of this compound-based drugs for the treatment of cancer and inflammatory diseases. In addition, this compound could be used to investigate the role of topoisomerase II in DNA replication and repair. Finally, this compound could be used to investigate the effects of oxidative stress on various biological systems.

Scientific Research Applications

1-phenyl-2-(3-phenyl-2(1H)-quinoxalinylidene)ethanone has been used extensively in scientific research for its ability to modulate various biological processes. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the NF-κB pathway. In addition, this compound has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis.